Cas no 338786-95-1 (1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole)
1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole is a benzimidazole derivative characterized by its unique structural features, including a dichlorobenzyloxy substituent and a phenyl group at the 2-position. This compound exhibits potential utility in medicinal chemistry and agrochemical research due to its heterocyclic framework, which is known to confer biological activity. The presence of electron-withdrawing chlorine atoms may enhance stability and reactivity, making it a candidate for further derivatization or as an intermediate in synthesis. Its well-defined molecular structure allows for precise modifications, supporting investigations into structure-activity relationships. The compound is typically handled under controlled conditions due to its specialized nature.
338786-95-1 structure
Product Name:1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole
CAS No:338786-95-1
MF:C20H14Cl2N2O
MW:369.24396276474
CID:5014016
Update Time:2025-11-07
1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 1-[(2,4-dichlorophenyl)methoxy]-2-phenyl-1H-1,3-benzodiazole
- Bionet1_000421
- HMS569B03
- 1-[(2,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole
- 1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole
-
- Inchi: 1S/C20H14Cl2N2O/c21-16-11-10-15(17(22)12-16)13-25-24-19-9-5-4-8-18(19)23-20(24)14-6-2-1-3-7-14/h1-12H,13H2
- InChI Key: SLLUKATVFWRBJP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CON1C(C2C=CC=CC=2)=NC2C=CC=CC1=2)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 432
- XLogP3: 6.3
- Topological Polar Surface Area: 27
1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 6F-315S-1MG |
1-[(2,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole |
338786-95-1 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-315S-5MG |
1-[(2,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole |
338786-95-1 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-315S-10MG |
1-[(2,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole |
338786-95-1 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-315S-50MG |
1-[(2,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole |
338786-95-1 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-315S-100MG |
1-[(2,4-dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole |
338786-95-1 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-[(2,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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